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Introduction
Quinizarin (1,4-Dihydroxyanthraquinone), designated as C.I. Solvent Orange 86 or C.I. 58050,

is a versatile organic compound derived from anthraquinone.[1] Its vibrant orange-red hue,

coupled with excellent stability, makes it a valuable colorant in various industrial applications,

including the formulation of pigments and inks.[2][3] This document provides detailed

application notes and experimental protocols for the use of quinizarin in these formulations,

with a focus on its performance characteristics and methodologies for its incorporation into

different systems. While quinizarin has been investigated for various biological activities, this

document will focus solely on its application as a colorant. No established signaling pathways

are directly relevant to its use in industrial pigment and ink formulations.

Physical and Chemical Properties
Quinizarin is an orange to red-brown crystalline powder.[4] It is insoluble in water but exhibits

solubility in certain organic solvents and aqueous alkaline solutions.[1] Its key properties are

summarized in the table below.
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Property Value Reference(s)

Chemical Name 1,4-Dihydroxyanthraquinone [1]

C.I. Name Solvent Orange 86, C.I. 58050 [5][6]

CAS Number 81-64-1 [2]

Molecular Formula C₁₄H₈O₄ [2]

Molecular Weight 240.21 g/mol [2]

Appearance
Orange-red powder/crystalline

powder
[3][4]

Melting Point 196 - 202 °C [2]

Boiling Point 450 °C [2]

Water Solubility <1 g/L (20 °C) [4]

Performance Characteristics of Quinizarin-Based
Formulations
The performance of a pigment or dye is critical for its application. Quinizarin is known for its

durability, making it suitable for products requiring long-lasting color.[2][7]

Quantitative Performance Data
The following table summarizes key performance metrics for quinizarin (Solvent Orange 86) in

various systems.

Performance Metric Test System Result Reference(s)

Lightfastness Polystyrene (PS) 6-7 (on a scale of 1-8) [5][6]

Heat Resistance Polystyrene (PS) Up to 300 °C [3]

Heat Resistance General Plastics Up to 240 °C [8]
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Note on Lightfastness: The Blue Wool Scale is the standard for measuring the permanence of

colorants, with a rating of 8 being the most lightfast.[9] A rating of 6-7 indicates good to very

good lightfastness, suitable for applications with significant light exposure.[5][6]

Chemical Resistance
Quinizarin generally exhibits good chemical stability. While specific quantitative data for

quinizarin against a wide range of chemicals is not readily available in the reviewed literature,

its use in applications such as coloring gasoline and oils suggests a good degree of resistance

to non-polar organic solvents.[10] Furthermore, a study on the closely related alizarin (another

dihydroxyanthraquinone) demonstrated excellent resistance to dissolution in solvents such as

acetone, ethyl alcohol, and toluene when formulated as a hybrid pigment.[11] It is also noted to

have good resistance to both acids and alkalis, making it suitable for coatings in various

environments.[12][13]

Experimental Protocols
Protocol 1: Formulation of a Water-Based Inkjet Ink with
Quinizarin as a Tracer
This protocol is adapted from a study where quinizarin (Solvent Orange 86) was used as an

"antifraud marker" in a water-based disperse inkjet ink.[10]

Objective: To prepare a stable, water-based inkjet ink containing quinizarin.

Materials:

Disperse Blue 60 (or other primary colorant)

Quinizarin (Solvent Orange 86)

Deionized Water

2-propanol (IPA)

Ethylene glycol (EG)

Butoxyethanol
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Dispersing agent (e.g., Alcoospers LFD - a condensation product of formaldehyde-sulphonic

acid sodium salt)

Equipment:

Analytical balance

Magnetic stirrer and stir bars

Sonicator homogenizer (e.g., Hilscher UP50H)

Beakers and graduated cylinders

pH meter

Viscometer

Tensiometer

Conductivity meter

Procedure:

Preparation of Quinizarin Solution: Prepare a 0.25% (w/v) stock solution of Quinizarin in

butoxyethanol.

Ink Formulation: In a beaker, combine the components according to the proportions in the

table below. The amounts can be scaled as needed.

Component Concentration/Volume

Disperse Dye (e.g., Disperse Blue 60) 2% w/v

Deionized Water 75% v/v

2-propanol (IPA) / Ethylene Glycol (EG) mixture 20% / 5% v/v

Dispersing Agent 0.05% w/v

Quinizarin Stock Solution (0.25% w/v) 0.25% - 1.0% of the total ink volume
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Homogenization: Mix the ingredients using a magnetic stirrer until a coarse dispersion is

formed.

Sonication: Homogenize the mixture for 10 minutes using a sonicator at room temperature to

ensure a fine and stable dispersion of the dye and quinizarin particles.

Characterization: After preparation, and at desired intervals (e.g., 1, 7, 14, 28, 60, and 90

days) to assess stability, measure the following properties at room temperature:

pH: Using a calibrated pH meter.

Viscosity: Using a viscometer.

Surface Tension: Using a tensiometer with a De Nouy platinum ring.

Conductivity: Using a conductivity meter.

Expected Results: The resulting ink should be a stable dispersion with properties suitable for

inkjet printing. The addition of small amounts of quinizarin should not significantly affect the

primary color or the stability of the ink.[10]

Protocol 2: General Procedure for the Dispersion of
Quinizarin Pigment in a Resin System
This protocol provides a general workflow for dispersing quinizarin powder into a liquid resin

system for applications such as coatings, paints, or plastics.

Objective: To create a stable and homogenous dispersion of quinizarin pigment in a liquid

vehicle.

Materials:

Quinizarin pigment powder

Grinding vehicle (e.g., acrylic resin, polyester resin, epoxy resin, or a suitable solvent)

Wetting and dispersing agent (surfactant)
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Grinding media (e.g., glass beads, zirconia beads)

Equipment:

High-speed disperser (e.g., Cowles dissolver) or a ball mill

Mixing vessel

Spatula or scraper

Procedure:

Wetting Stage:

In a mixing vessel, add the grinding vehicle (resin and/or solvent).

While stirring at a low speed, slowly add the wetting and dispersing agent.

Gradually add the quinizarin pigment powder to the liquid. Increase the stirring speed as

the viscosity increases to ensure the pigment is fully wetted. The goal is to displace air

from the surface of the pigment particles and form a paste-like consistency.

De-agglomeration (Grinding) Stage:

Transfer the pigment paste to a milling apparatus (e.g., a bead mill).

Add the grinding media.

Process the mixture at a specified speed and for a duration sufficient to break down the

pigment agglomerates to the desired particle size. The time and speed will depend on the

equipment and the desired fineness of the dispersion.

Monitor the temperature during milling to avoid overheating, which could affect the resin or

pigment stability.

Stabilization Stage:
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Once the desired particle size is achieved, the dispersion is considered complete. The

dispersing agent, now adsorbed onto the surface of the pigment particles, will prevent

them from re-agglomerating.

The resulting pigment concentrate can then be let down (diluted) with additional resin,

solvent, and other additives to produce the final ink or coating.

Characterization:

Fineness of Grind: Use a Hegman gauge to determine the particle size of the dispersion.

Color Strength and Tone: Compare the color of a drawdown of the dispersion to a standard.

Viscosity: Measure the viscosity of the final dispersion.

Stability: Observe the dispersion for signs of settling or flocculation over time.

Visualizations
Experimental Workflow for Inkjet Ink Formulation
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Workflow for Water-Based Inkjet Ink Formulation

Raw Materials
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Click to download full resolution via product page

Caption: Workflow for preparing and testing a quinizarin-containing inkjet ink.
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General Process for Pigment Dispersion

Start

1. Wetting
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Caption: The three key stages of dispersing a dry pigment into a liquid vehicle.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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